Cas no 578748-53-5 (2-methoxyethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate)

• Product Name: 2-methoxyethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
• CAS No: 578748-53-5
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 5906192
• PubChem ID: 3160921
• Update Time: 2025-07-21

2-methoxyethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-3-carboxylic acid, 6-amino-5-cyano-2-methyl-4-phenyl-, 2-methoxyethyl ester
• 2-methoxyethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
• AKOS000607431
• AKOS024306524
• 578748-53-5
• F1524-0243

• Inchi： 1S/C17H18N2O4/c1-11-14(17(20)22-9-8-21-2)15(12-6-4-3-5-7-12)13(10-18)16(19)23-11/h3-7,15H,8-9,19H2,1-2H3
• InChI Key： ZUWKPMFRBBUTSF-UHFFFAOYSA-N
• SMILES： C1(C)OC(N)=C(C#N)C(C2=CC=CC=C2)C=1C(OCCOC)=O

Computed Properties

• Exact Mass: 314.12665706g/mol
• Monoisotopic Mass: 314.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 526.8±50.0 °C(Predicted)
• pka: 2.78±0.70(Predicted)

Additional information on 2-methoxyethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate

Introduction to 2-methoxyethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate (CAS No. 578748-53-5) and Its Emerging Applications in Chemical Biology

2-methoxyethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate, identified by the CAS number 578748-53-5, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the class of pyran derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including a methoxyethyl side chain, an amino group, a cyano group, and a phenyl ring, contributes to its intricate chemical profile and makes it a promising candidate for further investigation.

The molecular structure of this compound exhibits a fused heterocyclic system, which is known to enhance its binding affinity to biological targets. Specifically, the pyran core, combined with the electron-withdrawing cyano group and the electron-donating amino group, creates a balanced distribution of charge that facilitates interactions with proteins and enzymes. This structural motif has been extensively studied in drug discovery pipelines, as it mimics natural bioactive scaffolds found in many pharmacologically relevant compounds.

In recent years, there has been growing interest in the development of pyran-based derivatives as scaffolds for small-molecule drugs. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The amino group at the 6-position of the pyran ring is particularly noteworthy, as it can serve as a site for further derivatization or as an anchor for protein binding. Additionally, the cyano group at the 5-position introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding properties of the molecule.

One of the most compelling aspects of 2-methoxyethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate is its potential as a bioactive molecule. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in disease pathways. For instance, researchers have explored its interaction with kinases and proteases, which are key targets in cancer therapy. The methoxyethyl side chain at the 2-position adds another layer of complexity, potentially influencing solubility and metabolic stability—a critical consideration in drug development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the pyran core efficiently. The introduction of functional groups like the cyano and amino moieties demands careful optimization to avoid unwanted side products. These synthetic challenges underscore the importance of expertise in medicinal chemistry when working with such complex molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-methoxyethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into how this compound may exert its effects at the molecular level. These computational approaches are increasingly integral to modern drug discovery workflows, allowing for rapid screening of large libraries of compounds.

The pharmacokinetic properties of this derivative are also under investigation to assess its suitability for therapeutic use. Factors such as bioavailability, metabolic clearance rates, and distribution within biological systems are critical determinants of a drug's efficacy. Preliminary data suggest that modifications to the molecular structure, particularly at the methoxyethyl side chain or the phenyl ring, could significantly influence these properties. Such findings highlight the importance of structure-activity relationship (SAR) studies in optimizing lead compounds.

In conclusion,2-methoxyethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate (CAS No. 578748-53-5) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups makes it a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover its potential applications,this compound is poised to play an important role in advancing our understanding of biological processes and developing next-generation therapeutics.